(S)-2-(2-(((Benzyloxy)carbonyl)amino)acetamido)-3-methylbutanoic acid
Overview
Description
The compound is a complex organic molecule that contains functional groups such as benzyl ester, carbonyl, and amino groups . It might be related to secondary amino acids, which do not contain the amino group −NH2 but is rather a secondary amine (>NH) .
Synthesis Analysis
While specific synthesis methods for this compound are not available, general methods for the synthesis of α-branched alkylamines, which this compound is a type of, have been developed . These methods often involve carbonyl reductive amination (CRA) between ketones and alkylamines .Scientific Research Applications
One common method is solid-phase peptide synthesis (SPPS) , where the peptide chain is assembled one amino acid at a time on a solid support. The “Z” in “Z-Gly-Val-OH” likely stands for a benzyloxycarbonyl protecting group , which is often used in SPPS to prevent unwanted side reactions.
The outcomes of such research can vary widely, depending on the specific peptide being synthesized and its intended use. Peptides can be used in a wide range of applications, from studying protein function in the lab to developing new treatments for diseases.
Peptide Synthesis
Field
Biochemistry and Molecular Biology
Summary of Application
Z-Gly-Val-OH is a versatile reagent used in solution phase peptide synthesis . It can be used to synthesize a variety of compounds such as glycine-derived peptides like Z-Gly-DL-Ala-OBzl and Z-Gly-L-Ala-OBzl .
Methods of Application
The compound is used in the synthesis of peptides. The specific methods and parameters would depend on the particular peptide being synthesized .
Results or Outcomes
The outcomes of such research can vary widely, depending on the specific peptide being synthesized and its intended use .
Enhancement of NO2 Sensing Properties of SWNTs
Field
Summary of Application
Z-Gly-Val-OH is used to functionalize Single Walled Carbon Nanotubes (SWNTs) to improve their sensing properties for NO2 .
Methods of Application
The functionalization with Z-Gly-Val-OH makes it possible to obtain amino groups on the surface of nanotubes in the absence of a solvent . During this reaction, it is possible to obtain intermediate functionalization in the form of benzyl carbamate, which can affect the sensitivity of sensors .
Results or Outcomes
The functionalization with Z-Gly-Val-OH resulted in an improvement in the NO2 sensing properties of the SWNTs .
Synthesis of Glycine-Derived Peptides and Glycine N-Substituted Amides
Summary of Application
Z-Gly-Val-OH is a versatile reagent that can be used to synthesize a variety of compounds such as glycine-derived peptides like Z-Gly-DL-Ala-OBzl and Z-Gly-L-Ala-OBzl . It can also be used to synthesize glycine N-substituted amides such as glycine-N-methylamide hydrochloride and glycine-N-isopropylamide hydrochloride .
Methods of Application
The compound is used in the synthesis of peptides and amides. The specific methods and parameters would depend on the particular peptide or amide being synthesized .
Results or Outcomes
The outcomes of such research can vary widely, depending on the specific peptide or amide being synthesized and its intended use .
Amide Bond Formation
Field
Summary of Application
Z-Gly-Val-OH can be used in the formation of amide bonds, a fundamentally important reaction in organic synthesis . It is typically mediated by one of a myriad of so-called coupling reagents .
Methods of Application
The compound is used in the synthesis of amide bonds. The specific methods and parameters would depend on the particular amide bond being synthesized .
Results or Outcomes
The outcomes of such research can vary widely, depending on the specific amide bond being synthesized and its intended use .
properties
IUPAC Name |
(2S)-3-methyl-2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O5/c1-10(2)13(14(19)20)17-12(18)8-16-15(21)22-9-11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3,(H,16,21)(H,17,18)(H,19,20)/t13-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQLYPCLOROQBGI-ZDUSSCGKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NC(=O)CNC(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)O)NC(=O)CNC(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-(2-(((Benzyloxy)carbonyl)amino)acetamido)-3-methylbutanoic acid | |
CAS RN |
33912-87-7 |
Source
|
| Record name | N-[(Phenylmethoxy)carbonyl]glycyl-L-valine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=33912-87-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[N-[(benzyloxy)carbonyl]glycyl]-L-valine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.023 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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